Cas no 1111319-86-8 (1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine)

• Product Name: 1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine
• CAS No: 1111319-86-8
• MF: C₂₂H₁₉F₂N₅
• MW: 391.416570901871
• CID: 5389026
• Update Time: 2025-05-24

1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-4-[4-(2-fluorophenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• Pyrazolo[1,5-a]pyrazine, 2-(4-fluorophenyl)-4-[4-(2-fluorophenyl)-1-piperazinyl]-
• 1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine

• Inchi： 1S/C22H19F2N5/c23-17-7-5-16(6-8-17)19-15-21-22(25-9-10-29(21)26-19)28-13-11-27(12-14-28)20-4-2-1-3-18(20)24/h1-10,15H,11-14H2
• InChI Key： ITBUHICXZHEYLV-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(F)C=C3)=NN1C=CN=C2N1CCN(C2=CC=CC=C2F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine

Chemical Compound: 1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine (CAS No. 1111319-86-8)

The compound 1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine (CAS No. 1111319-86-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a piperazine ring system and two fluorophenyl groups attached to a pyrazolo[1,5-a]pyrazine moiety. The presence of fluorine atoms in the structure introduces unique electronic properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The piperazine ring, a six-membered amine-containing structure, is known for its versatility in forming hydrogen bonds and acting as a scaffold for various bioactive molecules. In this compound, the piperazine is further substituted with a pyrazolo[1,5-a]pyrazine group, which adds additional complexity and functionality to the molecule.

The pyrazolo[1,5-a]pyrazine moiety is a fused bicyclic system that has been extensively studied for its potential in medicinal chemistry. This structure is known to exhibit significant biological activity, particularly in targeting various enzymes and receptors. The substitution pattern of this moiety with a 4-fluorophenyl group further enhances its electronic characteristics, making it an attractive target for researchers in the field of drug discovery.

From a synthetic standpoint, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core through cyclization reactions involving appropriate precursors. Subsequent steps involve nucleophilic substitutions or coupling reactions to introduce the piperazine and fluorophenyl groups at specific positions. The use of fluorinated aromatic rings introduces challenges in terms of regioselectivity and steric hindrance, but modern synthetic methodologies have enabled efficient construction of this complex molecule.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and potential applications of this compound. For instance, density functional theory (DFT) calculations have revealed that the fluorinated aromatic rings significantly influence the molecule's π-electron distribution, enhancing its ability to participate in π-π interactions. These interactions are crucial for binding to biological targets such as proteins and nucleic acids.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and other optoelectronic devices.

Moreover, recent studies have explored the use of this compound as a building block for supramolecular assemblies. Its ability to form hydrogen bonds and π-π interactions makes it suitable for constructing self-assembled nanostructures with potential applications in drug delivery systems and sensors.

In conclusion, 1-(2-fluorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine (CAS No. 1111319-86-8) is a multifaceted organic compound with significant potential across diverse fields. Its complex structure and unique electronic properties make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.